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Compound of Interest

Compound Name: Dimethoate-d6

Cat. No.: B585463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethoate is an organophosphate insecticide and acaricide used to control a wide range of

pests on various agricultural crops. Due to its potential toxicity, regulatory bodies worldwide

have set maximum residue limits (MRLs) for dimethoate in food and agricultural products,

including the increasingly complex matrix of cannabis. The analysis of pesticide residues in

cannabis is challenging due to the presence of a high concentration of cannabinoids, terpenes,

and other matrix components that can interfere with accurate quantification.

This application note provides a detailed protocol for the quantitative analysis of dimethoate in

cannabis flower using a robust and reliable method based on the widely adopted QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique, followed by

analysis using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

The use of a deuterated internal standard, dimethoate-d6, is incorporated to ensure high

accuracy and precision by compensating for matrix effects and variations in sample preparation

and instrument response.

Experimental Protocols
Sample Preparation: Modified QuEChERS Protocol
This protocol is a modified version of the standard QuEChERS method, optimized for the

complex cannabis matrix.
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Materials:

Homogenized cannabis flower

Dimethoate and Dimethoate-d6 analytical standards

Acetonitrile (ACN), LC-MS grade

Water, LC-MS grade

QuEChERS extraction salt packet (containing magnesium sulfate, sodium chloride, sodium

citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate)

Dispersive solid-phase extraction (dSPE) tubes containing primary secondary amine (PSA),

C18, and graphitized carbon black (GCB) sorbents

Centrifuge capable of 4000 x g

Vortex mixer

50 mL and 15 mL polypropylene centrifuge tubes

Procedure:

Homogenization: Cryogenically grind the cannabis flower sample to a fine, homogenous

powder.

Weighing: Accurately weigh 2.0 g of the homogenized cannabis sample into a 50 mL

polypropylene centrifuge tube.

Fortification: Spike the sample with a known concentration of dimethoate-d6 internal

standard solution. For recovery studies, spike blank matrix samples with known

concentrations of dimethoate standard solution.

Hydration: Add 10 mL of LC-MS grade water to the tube and vortex for 30 seconds to

hydrate the sample. Let it stand for 15 minutes.

Extraction:
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Add 10 mL of acetonitrile to the centrifuge tube.

Add the contents of the QuEChERS extraction salt packet.

Immediately cap the tube and vortex vigorously for 1 minute.

Centrifuge at 4000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer 1 mL of the acetonitrile supernatant (upper layer) to a 2 mL dSPE tube containing

PSA, C18, and GCB.

Vortex for 30 seconds.

Centrifuge at 4000 x g for 5 minutes.

Final Extract Preparation:

Carefully transfer the cleaned supernatant into an autosampler vial.

The extract is now ready for LC-MS/MS analysis.

Instrumental Analysis: LC-MS/MS
Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI)

source.

LC Parameters:
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Parameter Condition

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A
Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B
Methanol with 0.1% formic acid and 5 mM

ammonium formate

Gradient

Start at 5% B, ramp to 95% B over 8 minutes,

hold for 2 minutes, return to initial conditions

and equilibrate for 3 minutes.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

MS/MS Parameters:

Ionization Mode: Electrospray Ionization (ESI), Positive

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Analyte
Precursor
Ion (m/z)

Product Ion
1 (m/z)

Collision
Energy 1
(eV)

Product Ion
2 (m/z)

Collision
Energy 2
(eV)

Dimethoate 230.0 199.0 15 125.0 25

Dimethoate-

d6
236.0 205.0 15 128.0 25

Note: Collision energies should be optimized for the specific instrument used.

Quantitative Data Summary
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The following table summarizes typical quantitative data for the analysis of dimethoate in

cannabis using the described protocol. These values are indicative and should be

experimentally determined during method validation.
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Parameter Dimethoate Notes

Linearity (r²) > 0.995
Over a concentration range of

1 - 500 ng/mL.

Limit of Detection (LOD) 0.01 µg/g

The lowest concentration of

the analyte that can be reliably

detected.[1]

Limit of Quantification (LOQ) 0.03 µg/g

The lowest concentration of

the analyte that can be

accurately and precisely

quantified.[2]

Accuracy (Recovery) 85-115%

Determined by spiking blank

cannabis matrix at three

different concentration levels

(e.g., low, medium, and high).

For the majority of pesticides,

in all three matrices and at all

three fortification levels,

recovery was 70–120%.[3]

Precision (%RSD) < 15%

Intra-day and inter-day

precision evaluated at multiple

concentration levels. With

recoveries ranging from 70%

to 120% and within laboratory

relative standard deviations

below 20%.[2]

Matrix Effect
Compensated by Dimethoate-

d6

The use of an isotopically

labeled internal standard is

crucial to correct for ion

suppression or enhancement

caused by the complex

cannabis matrix.

Visualizations
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Sample Preparation (QuEChERS)

Instrumental Analysis

Data Processing

1. Homogenization
(Cryogenic Grinding of Cannabis Flower)

2. Weighing
(2.0 g of Homogenized Sample)

3. Fortification
(Spike with Dimethoate-d6)

4. Hydration
(Add 10 mL Water, Vortex, Rest 15 min)

5. Extraction
(Add 10 mL ACN & QuEChERS Salts,

Vortex 1 min, Centrifuge 5 min)

6. dSPE Cleanup
(Transfer 1 mL Supernatant to dSPE Tube,

Vortex 30s, Centrifuge 5 min)

7. Final Extract Preparation
(Transfer Supernatant to Autosampler Vial)

LC-MS/MS Analysis
(C18 Column, ESI+, MRM Mode)

Quantification
(Internal Standard Calibration)

Reporting
(Concentration in µg/g)
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Caption: Experimental workflow for Dimethoate analysis in cannabis.
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Caption: Logical relationship of analytical components.
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Caption: Simplified metabolic pathway of Dimethoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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